Cas no 2320227-12-9 (3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione)

3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione is a specialized heterocyclic compound featuring a cyclobutanecarbonyl-substituted pyrrolidine core fused with an imidazolidine-2,4-dione moiety. This structure imparts unique reactivity and potential pharmacological properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The cyclobutane ring enhances conformational rigidity, while the imidazolidinedione group offers opportunities for further functionalization. Its well-defined stereochemistry and stability under controlled conditions make it suitable for targeted synthesis applications. Researchers may explore its utility in developing enzyme inhibitors or bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capabilities. Proper handling under inert atmospheres is recommended to preserve its integrity.
3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione structure
2320227-12-9 structure
Product Name:3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione
CAS No:2320227-12-9
MF:C12H17N3O3
MW:251.281682729721
CID:6191336
PubChem ID:121159683
Update Time:2025-06-22

3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • AKOS032700908
    • 3-[1-(cyclobutanecarbonyl)pyrrolidin-3-yl]imidazolidine-2,4-dione
    • 3-(1-(cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione
    • F6474-8004
    • 2320227-12-9
    • 3-(1-cyclobutanecarbonylpyrrolidin-3-yl)imidazolidine-2,4-dione
    • 3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione
    • Inchi: 1S/C12H17N3O3/c16-10-6-13-12(18)15(10)9-4-5-14(7-9)11(17)8-2-1-3-8/h8-9H,1-7H2,(H,13,18)
    • InChI Key: WNZKHDMFHXDETE-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC1)N1CCC(C1)N1C(NCC1=O)=O

Computed Properties

  • Exact Mass: 251.12699141g/mol
  • Monoisotopic Mass: 251.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 69.7Ų

3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione Pricemore >>

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3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione Related Literature

Additional information on 3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione

3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione: A Comprehensive Overview

The compound 3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione (CAS No: 2320227-12-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazolidine derivatives, which are known for their versatility and wide-ranging utility in fields such as pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a fused bicyclic system, combining the imidazolidine ring with a cyclobutane moiety, which imparts unique electronic and steric properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of CAS No 2320227-12-9, allowing researchers to explore its properties in greater depth. Studies have revealed that this compound exhibits exceptional stability under various environmental conditions, making it suitable for applications that require robust chemical frameworks. The presence of the cyclobutane ring introduces strain into the molecule, which can be harnessed to induce specific reactivity patterns in chemical reactions. This property has been leveraged in the development of novel catalytic systems and advanced polymer materials.

In the pharmaceutical industry, 3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione has shown promise as a potential drug candidate due to its ability to interact with biological targets in a highly specific manner. Preclinical studies have demonstrated that this compound possesses potent bioactivity against certain disease pathways, particularly in the context of neurodegenerative disorders and inflammatory conditions. Its unique pharmacokinetic profile ensures efficient absorption and distribution within the body, making it a compelling option for therapeutic development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have employed various strategies, including ring-closing metathesis and enamine chemistry, to construct the complex bicyclic framework efficiently. These methods not only enhance the scalability of production but also ensure high purity levels, which are critical for both research and commercial applications.

From an environmental standpoint, CAS No 2320227-12-9 has been evaluated for its biodegradability and ecological impact. Initial assessments indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes. This attribute aligns with the growing demand for eco-friendly chemical solutions across industries.

In conclusion, 3-(1-(Cyclobutanecarbonyl)pyrrolidin-3-yl)imidazolidine-2,4-dione (CAS No: 2320227-1

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